Cas no 6428-40-6 (2-Naphthalenesulfonicacid,6-[(2,4-diamino-5-methylphenyl)azo]-3-[[4-[[4-[[7-[(2,4-diamino-5-methylphenyl)azo]-1-hydroxy-3-sulfo-2-naphthalenyl]azo]phenyl]amino]-3-sulfophenyl]azo]-4-hydroxy-,trisodium salt (9CI))

• Product Name: 2-Naphthalenesulfonicacid,6-[(2,4-diamino-5-methylphenyl)azo]-3-[[4-[[4-[[7-[(2,4-diamino-5-methylphenyl)azo]-1-hydroxy-3-sulfo-2-naphthalenyl]azo]phenyl]amino]-3-sulfophenyl]azo]-4-hydroxy-,trisodium salt (9CI)
• CAS No: 6428-40-6
• MF: C₄₆H₄₀N₁₃NaO₁₁S₃
• MW: 1070.07507514954
• CID: 525562
• Update Time: 2026-04-29

2-Naphthalenesulfonicacid,6-[(2,4-diamino-5-methylphenyl)azo]-3-[[4-[[4-[[7-[(2,4-diamino-5-methylphenyl)azo]-1-hydroxy-3-sulfo-2-naphthalenyl]azo]phenyl]amino]-3-sulfophenyl]azo]-4-hydroxy-,trisodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,6-[(2,4-diamino-5-methylphenyl)azo]-3-[[4-[[4-[[7-[(2,4-diamino-5-methylphenyl)azo]-1-hydroxy-3-sulfo-2-naphthalenyl]azo]phenyl]amino]-3-sulfophenyl]azo]-4-hydroxy-,trisodium salt (9CI)
• 2-Naphthalenesulfonicacid,6-[(2,4-diamino-5-methylphenyl)azo]-3-[[4-[[4-[[7-[(2,4-diamino-5-methylphenyl)azo]-1-hydroxy-3-sulfo-2-naphthalenyl]azo]phenyl]amino]-3-sulfophenyl]azo]-4-hydroxy-,trisodium

Computed Properties

• Exact Mass: 277.10635

Experimental Properties

• PSA: 83.76